![molecular formula C15H24N2O3S B5051890 N~2~-benzyl-N~1~-(3-methylbutyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B5051890.png)
N~2~-benzyl-N~1~-(3-methylbutyl)-N~2~-(methylsulfonyl)glycinamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "N2-benzyl-N1-(3-methylbutyl)-N2-(methylsulfonyl)glycinamide" involves complex reactions where the sulfonamide and benzamide appendages play critical roles. For example, in the synthesis of glycine transporter-1 (GlyT-1) inhibitors, an optimization strategy focusing on these components has led to the identification of compounds with desirable biological activity and pharmacological profiles (Cioffi et al., 2016).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives, including those similar to our compound of interest, often involves specific configurations that influence their biological activity and chemical properties. The rearrangement reactions and molecular structures of such compounds are critical for their function, as demonstrated by studies on sulfonamide derivatives (Dohmori, 1964).
Chemical Reactions and Properties
The chemical reactivity of sulfonamide compounds, including glycinamide derivatives, is significant for their synthesis and application. For instance, the use of glycinamide hydrochloride as a transient directing group for C(sp3)−H arylation, facilitating the synthesis of practical compounds, illustrates the versatility and reactivity of these chemical structures (Wen & Li, 2020).
Physical Properties Analysis
The physical properties of compounds like "N2-benzyl-N1-(3-methylbutyl)-N2-(methylsulfonyl)glycinamide" are not directly mentioned in the available literature. However, the physical properties of chemical compounds can generally be inferred from their molecular structure, including solubility, melting point, and stability, which are crucial for their practical application and synthesis strategies.
Chemical Properties Analysis
The chemical properties, including the reactivity of the sulfonamide group in compounds, are essential for understanding their potential uses and biological activities. For example, the synthesis and evaluation of various N-acyl derivatives of model sulfonamides have provided insights into potential prodrug forms for the sulfonamide group, reflecting the chemical versatility and application potential of these compounds (Larsen, Bundgaard, & Lee, 1988).
properties
IUPAC Name |
2-[benzyl(methylsulfonyl)amino]-N-(3-methylbutyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S/c1-13(2)9-10-16-15(18)12-17(21(3,19)20)11-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCZPICWHYIRXNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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